Investigations of chemical reactions between single levitated magnesium chloride microdroplets with SO2 and NOx by means of Raman spectroscopy and elastic light scattering
Physical Chemistry Chemical Physics Pub Date: DOI: 10.1039/A905807I
Abstract
The combination of Raman spectroscopy with an electrodynamic levitation technique enables insitu and non-invasive investigations of chemical reactions in single microparticles without any disturbing substrate or wall effects. Time-dependent Raman spectra during the condensation of a magnesium chloride microparticle (a model substance of sea-salt particles) with water vapour are reported. The condensation of a MgCl2·6H2O microparticle is also investigated by means of elastic light scattering data. Additionally, the solvation of SO2 and NOx in a MgCl2·6H2O microdroplet is studied by Raman spectroscopy. The uptake of these gases is also determined from elastic light scattering data.
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